
An In-depth Technical Guide to Octafluoroadipic
Acid: Properties, Structure, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Octafluoroadipic acid

CAS No.: 336-08-3

Cat. No.: B1294946

Get Quote

Abstract: This technical guide provides a comprehensive overview of octafluoroadipic acid, a

perfluorinated dicarboxylic acid of significant interest in advanced materials and pharmaceutical

development. The document delves into its fundamental chemical and physical properties,

molecular structure, and conformational aspects. Furthermore, it offers insights into its

synthesis, chemical reactivity, and detailed protocols for its analytical characterization. The

guide also explores current and potential applications, particularly in polymer chemistry and as

a versatile building block in drug discovery. This paper is intended for researchers, chemists,

and professionals in drug development seeking a thorough understanding of this unique

fluorinated compound.

Introduction
Octafluoroadipic acid, also known as perfluoroadipic acid, is a six-carbon, straight-chain

dicarboxylic acid in which all methylene protons have been replaced by fluorine atoms. This

high degree of fluorination imparts a unique set of properties, including enhanced thermal

stability, chemical inertness of the carbon backbone, and strong electron-withdrawing effects,

which significantly increase the acidity of the carboxylic acid groups. These characteristics

make it a valuable building block in various fields, from high-performance polymers to
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specialized applications in the semiconductor industry as an anti-reflective coating.[1] In the

realm of drug development, the incorporation of fluorinated moieties is a well-established

strategy to modulate the pharmacokinetic and pharmacodynamic properties of bioactive

molecules. Octafluoroadipic acid serves as a versatile scaffold for introducing a

perfluorinated segment, which can influence metabolic stability, lipophilicity, and binding affinity.

This guide aims to provide a detailed technical resource for scientists working with or

considering the use of octafluoroadipic acid in their research and development endeavors.

Molecular Structure and Conformation
The molecular structure of octafluoroadipic acid is characterized by a perfluorinated four-

carbon chain flanked by two carboxylic acid functional groups. Its systematic IUPAC name is

2,2,3,3,4,4,5,5-octafluorohexanedioic acid.[1] The molecule's chemical formula is C6H2F8O4,

and its structure is depicted below.[1]

Caption: 2D structure of octafluoroadipic acid.

The perfluorinated carbon backbone is known to adopt a helical conformation in the solid state

and in solution, in contrast to the planar zigzag conformation of its hydrocarbon analogue,

adipic acid. This helical arrangement arises from the steric repulsion between the larger

fluorine atoms on adjacent carbon atoms. The conformational rigidity of the perfluorinated chain

can be a desirable feature when designing structured linkers or scaffolds.

Physicochemical Properties
The physicochemical properties of octafluoroadipic acid are summarized in the table below.

The high degree of fluorination significantly influences these properties.
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Property Value Source(s)

Molecular Formula C6H2F8O4 [1]

Molecular Weight 290.06 g/mol [1][2]

CAS Number 336-08-3 [1]

Appearance
White to almost white

crystalline powder
[3]

Melting Point 132-137 °C [2][3][4]

Boiling Point 274.4 ± 35.0 °C (Predicted) [2][4]

Density 1.806 ± 0.06 g/cm³ (Predicted) [2][4]

Water Solubility Almost transparent [3][4]

pKa (Predicted) 0.22 ± 0.10 [4]

The strong electron-withdrawing nature of the fluorine atoms makes octafluoroadipic acid a

much stronger acid than adipic acid. This high acidity can be advantageous in forming stable

salts or in catalytic processes where a strong Brønsted acid is required.

Synthesis and Purification
While several synthetic routes to perfluorinated dicarboxylic acids exist, a common strategy

involves the oxidation of a suitable precursor. Below is a representative, generalized protocol

for the synthesis of octafluoroadipic acid.

Experimental Protocol: Synthesis of Octafluoroadipic
Acid
Disclaimer: This is a representative protocol and should be adapted and optimized based on

available laboratory equipment and safety protocols.

Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask

with a mechanical stirrer, a thermometer, and a dropping funnel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Octafluoroadipic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Octafluoroadipic-acid
https://www.chembk.com/en/chem/octafluoroadipic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/Octafluoroadipic-acid
https://www.tcichemicals.com/OP/en/p/O0260
https://www.chembk.com/en/chem/octafluoroadipic%20acid
https://www.tcichemicals.com/OP/en/p/O0260
https://m.chemicalbook.com/ProductChemicalPropertiesCB6127899_EN.htm
https://www.chembk.com/en/chem/octafluoroadipic%20acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB6127899_EN.htm
https://www.chembk.com/en/chem/octafluoroadipic%20acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB6127899_EN.htm
https://www.tcichemicals.com/OP/en/p/O0260
https://m.chemicalbook.com/ProductChemicalPropertiesCB6127899_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6127899_EN.htm
https://www.benchchem.com/product/b1294946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-octafluoroadipic-acid-properties-structure-and-applications
https://www.benchchem.com/product/b1294946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-octafluoroadipic-acid-properties-structure-and-applications
https://www.benchchem.com/product/b1294946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-octafluoroadipic-acid-properties-structure-and-applications
https://www.benchchem.com/product/b1294946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-octafluoroadipic-acid-properties-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidizing Agent: Prepare a solution of potassium permanganate (KMnO4) in a suitable

solvent, such as a mixture of acetone and water.

Precursor Addition: Charge the flask with a perfluorinated precursor, for example, a

perfluoroalkene or a partially oxidized species.

Reaction: Cool the reaction mixture in an ice bath and slowly add the KMnO4 solution via the

dropping funnel while maintaining the temperature below 10 °C. The reaction is highly

exothermic.

Monitoring: Monitor the progress of the reaction by techniques such as 19F NMR or gas

chromatography.

Workup: Once the reaction is complete, quench the excess KMnO4 with a suitable reducing

agent (e.g., sodium bisulfite solution) until the purple color disappears and a brown

precipitate of manganese dioxide (MnO2) forms.

Filtration: Filter the mixture to remove the MnO2 precipitate.

Acidification and Extraction: Acidify the filtrate with a strong acid, such as hydrochloric acid,

to a pH of approximately 1. Extract the aqueous layer multiple times with a suitable organic

solvent, such as diethyl ether.

Drying and Evaporation: Combine the organic extracts, dry over anhydrous magnesium

sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

Purification: Recrystallize the crude octafluoroadipic acid from hot water or another

suitable solvent system to yield the pure product.

Reaction Setup Add Perfluorinated
Precursor

Slow Addition of
KMnO4 Solution

Monitor Reaction
(e.g., 19F NMR)

Quench and Filter
MnO2

Acidify and
Extract Product

Recrystallize
Crude Product

Pure Octafluoroadipic
Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of octafluoroadipic acid.
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Chemical Reactivity and Derivatization
The chemistry of octafluoroadipic acid is dominated by its two carboxylic acid groups. These

groups can undergo standard transformations to form a variety of derivatives, including:

Esters: Reaction with alcohols in the presence of an acid catalyst.

Amides: Reaction with amines, often via an activated intermediate like an acid chloride or

with the use of coupling agents.

Acid Chlorides: Reaction with thionyl chloride (SOCl2) or oxalyl chloride ((COCl)2).

Anhydrides: Dehydration, either thermally or with a dehydrating agent.

The perfluorinated backbone is generally inert to many chemical transformations, providing a

stable scaffold. However, the strong electron-withdrawing effect of the perfluoroalkyl chain

enhances the electrophilicity of the carboxyl carbons, potentially facilitating nucleophilic attack.

Analytical Characterization
The identity and purity of octafluoroadipic acid can be confirmed by a suite of analytical

techniques.

Experimental Protocols for Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving approximately 10-20 mg of the compound in a suitable

deuterated solvent (e.g., D2O, acetone-d6).

Acquire a 19F NMR spectrum. The spectrum is expected to show complex multiplets due

to F-F coupling.

Acquire a 13C NMR spectrum. The spectrum will show signals for the carboxyl carbons

and the fluorinated carbons, with characteristic C-F coupling.

Acquire a 1H NMR spectrum to confirm the absence of protons on the carbon backbone

and to observe the acidic protons of the carboxylic acid groups.[5][6][7]
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Mass Spectrometry (MS):

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

Analyze by Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g.,

esterification) to increase volatility, or by Liquid Chromatography-Mass Spectrometry (LC-

MS) with electrospray ionization (ESI).[8]

In negative ion mode ESI-MS, expect to observe the deprotonated molecule [M-H]- at m/z

289.[1] The fragmentation pattern will be characteristic of the loss of CO2 and other

fragments from the perfluorinated chain.[9]

Infrared (IR) Spectroscopy:

Acquire an IR spectrum using an Attenuated Total Reflectance (ATR) accessory or by

preparing a KBr pellet.

Expect to observe a broad O-H stretch from the carboxylic acid groups around 3000 cm-1,

a sharp C=O stretch around 1700 cm-1, and strong C-F stretching vibrations in the region

of 1100-1300 cm-1.[1]

Applications in Research and Development
The unique properties of octafluoroadipic acid make it a valuable component in several areas

of research and development.

Polymer Chemistry: As a dicarboxylic acid monomer, it can be used in polycondensation

reactions to synthesize fluorinated polyesters and polyamides.[3][10] These polymers often

exhibit high thermal stability, chemical resistance, and low surface energy.

Drug Development:

Linker Technology: The bifunctional nature of octafluoroadipic acid makes it an attractive

candidate for use as a linker in bioconjugation, such as in the construction of antibody-

drug conjugates (ADCs). The rigid, helical conformation of the perfluorinated chain can

provide defined spatial separation between the antibody and the cytotoxic payload.
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Fluorinated Building Block: It can be used as a starting material to synthesize more

complex fluorinated molecules for medicinal chemistry applications. The introduction of the

perfluorinated segment can enhance metabolic stability by blocking sites of oxidative

metabolism and can modulate cell membrane permeability. The principles of using

fluorination to improve drug properties are well-established, and octafluoroadipic acid
provides a direct route to incorporate a perfluorinated chain.[11][12]

Materials Science: It has been used in the semiconductor industry in anti-reflective coatings.

[1] Its derivatives can also be used to create hydrophobic and oleophobic surface coatings.

Safety, Handling, and Storage
Octafluoroadipic acid is classified as a hazardous substance.

Hazards: It is known to cause skin irritation and serious eye irritation.[1][3] Inhalation may

cause corrosive injuries to the upper respiratory tract.[1]

Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.[13][14][15] Avoid generating dust.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[15] It is

incompatible with strong bases and oxidizing agents.[2][4][15][16]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.[2][15]

Conclusion
Octafluoroadipic acid is a highly functionalized perfluorinated molecule with a unique

combination of properties. Its strong acidity, thermal stability, and the conformational rigidity of

its backbone make it a valuable building block for advanced materials and a promising tool for

medicinal chemists. As the demand for high-performance materials and metabolically robust

pharmaceuticals continues to grow, the applications of octafluoroadipic acid and its

derivatives are expected to expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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